Cas no 1381927-99-6 ((1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE)

• Product Name: (1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• CAS No: 1381927-99-6
• MF: C₈H₁₂Cl₃FN₂
• MW: 261.551682472229
• CID: 5581404
• PubChem ID: 145708306
• Update Time: 2023-08-10

(1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• 1381927-99-6
• (1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
• N13612
• (1S)-1-(2-CHLORO-6-FLUOROPHENYL)ETHANE-1,2-DIAMINE2HCL

• Inchi： 1S/C8H10ClFN2.2ClH/c9-5-2-1-3-6(10)8(5)7(12)4-11;;/h1-3,7H,4,11-12H2;2*1H/t7-;;/m1../s1
• InChI Key： IRUIKGHUYQYIOP-XCUBXKJBSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](CN)N)F.Cl.Cl

Computed Properties

• Exact Mass: 260.005010g/mol
• Monoisotopic Mass: 260.005010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų